Cas no 1805190-43-5 (Ethyl 4-cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 4-cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1805190-43-5
• MF: C₁₁H₇F₅N₂O₂
• MW: 294.177500009537
• CID: 4881417
• Update Time: 2025-10-31

Ethyl 4-cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C11H7F5N2O2/c1-2-20-10(19)8-7(9(12)13)5(4-17)3-6(18-8)11(14,15)16/h3,9H,2H2,1H3
• InChI Key： IBIDVFZYLVWLQE-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C=C(C(F)(F)F)N=C1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 2.7
• Topological Polar Surface Area: 63

Additional information on Ethyl 4-cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate

Research Brief on Ethyl 4-cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate (CAS: 1805190-43-5)

Ethyl 4-cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate (CAS: 1805190-43-5) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications. This compound, characterized by its trifluoromethyl and difluoromethyl substituents, exhibits promising properties for use in agrochemicals and pharmaceuticals. Recent studies have focused on its synthesis, reactivity, and biological activity, making it a subject of interest for researchers aiming to develop novel therapeutic agents and agrochemicals.

The synthesis of Ethyl 4-cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate involves multi-step reactions, including the introduction of fluorinated groups and the formation of the pyridine core. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more efficient production for research and industrial applications. The presence of multiple fluorine atoms enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design and agrochemical development.

In medicinal chemistry, this compound has been explored as a potential intermediate for the development of kinase inhibitors and other small-molecule therapeutics. Its ability to modulate enzyme activity and interact with biological targets has been demonstrated in preliminary studies, although further research is needed to fully elucidate its mechanism of action and therapeutic potential. Additionally, its agrochemical applications include its use as a precursor for herbicides and pesticides, leveraging its ability to disrupt metabolic pathways in target organisms.

Recent publications have highlighted the compound's role in the synthesis of novel heterocyclic compounds, which are valuable scaffolds in drug discovery. For instance, researchers have utilized Ethyl 4-cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate as a building block for the construction of more complex molecules with enhanced biological activity. These studies underscore the versatility of this compound in synthetic chemistry and its potential to contribute to the development of new chemical entities.

Despite its promising attributes, challenges remain in optimizing the compound's pharmacokinetic and toxicological profiles for clinical and agricultural use. Ongoing research aims to address these issues by modifying the compound's structure and evaluating its safety and efficacy in various models. Collaborative efforts between academic institutions and industry partners are expected to accelerate the translation of these findings into practical applications.

In conclusion, Ethyl 4-cyano-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate (CAS: 1805190-43-5) represents a valuable tool in chemical biology and medicinal chemistry, with potential applications in both pharmaceuticals and agrochemicals. Continued research into its synthesis, reactivity, and biological activity will likely yield new insights and opportunities for innovation in these fields. This brief highlights the current state of knowledge and underscores the importance of further investigation to fully realize the compound's potential.